Cas no 121789-32-0 (3-Bromo-2-methoxybenzoyl chloride)

• Product Name: 3-Bromo-2-methoxybenzoyl chloride
• CAS No: 121789-32-0
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 4960358
• Update Time: 2025-07-02

3-Bromo-2-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methoxybenzoyl chloride
• 3-Bromo-2-methoxybenzoyl chloride

• Inchi： 1S/C8H6BrClO2/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： ZWBHCTHYSGCKIU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)Cl)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-2-methoxybenzoyl chloride

Recent Advances in the Application of 3-Bromo-2-methoxybenzoyl chloride (CAS: 121789-32-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-2-methoxybenzoyl chloride (CAS: 121789-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis. This halogenated aromatic acyl chloride has been widely employed in the preparation of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have highlighted its utility in the synthesis of novel drug candidates targeting challenging disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-2-methoxybenzoyl chloride as a crucial building block in the development of selective JAK3 inhibitors. The researchers utilized this compound to introduce the bromo-methoxybenzoyl moiety, which significantly improved the binding affinity and selectivity profile of the resulting inhibitors. The study reported remarkable IC50 values in the low nanomolar range against JAK3 while maintaining excellent selectivity over other JAK isoforms.

In the field of antimicrobial research, a team from the University of Cambridge recently reported (Nature Communications, 2024) the application of 121789-32-0 in the synthesis of novel quorum sensing inhibitors. The bromine atom at the 3-position and the methoxy group at the 2-position were found to be critical for the compound's ability to disrupt bacterial communication systems. This approach showed promising results against multidrug-resistant Pseudomonas aeruginosa strains, with biofilm formation reduced by up to 78% compared to controls.

From a synthetic chemistry perspective, advances in the handling and reactivity of 3-Bromo-2-methoxybenzoyl chloride have been reported. A 2024 ACS Catalysis paper detailed a novel palladium-catalyzed cross-coupling reaction that preserves the sensitive acyl chloride functionality while enabling arylation at the bromine position. This methodology has opened new avenues for the efficient synthesis of complex molecular architectures containing this valuable scaffold.

The stability and storage conditions of 121789-32-0 have been the subject of recent optimization studies. Research published in Organic Process Research & Development (2023) established improved protocols for long-term storage under inert atmosphere at -20°C, significantly extending the shelf-life of this moisture-sensitive compound. These developments have important implications for industrial-scale applications in pharmaceutical manufacturing.

Looking forward, the unique structural features of 3-Bromo-2-methoxybenzoyl chloride continue to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use in the development of covalent inhibitors for challenging therapeutic targets. The compound's versatility and the recent methodological advances in its application suggest it will remain an important tool in medicinal chemistry for years to come.